Cas no 2580214-50-0 (1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid
• CAS No: 2580214-50-0
• MF: C₂₀H₂₀ClNO₄
• MW: 373.830104827881
• CID: 5660937
• PubChem ID: 165886667
• Update Time: 2025-06-08

1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580214-50-0
• EN300-27728314
• 1-[(benzyloxy)carbonyl]-3-(4-chlorophenyl)piperidine-4-carboxylic acid
• 1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid

• Inchi： 1S/C20H20ClNO4/c21-16-8-6-15(7-9-16)18-12-22(11-10-17(18)19(23)24)20(25)26-13-14-4-2-1-3-5-14/h1-9,17-18H,10-13H2,(H,23,24)
• InChI Key： MDZBRYPZBLVLOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CN(C(=O)OCC2C=CC=CC=2)CCC1C(=O)O

Computed Properties

• Exact Mass: 373.1080858g/mol
• Monoisotopic Mass: 373.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid (CAS No. 2580214-50-0)

1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid, identified by the CAS number 2580214-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic structures, which are widely recognized for their role in the development of bioactive molecules. The presence of both a benzyloxy carbonyl group and a 4-chlorophenyl substituent in its molecular framework imparts unique chemical and pharmacological properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structural features of 1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid contribute to its versatility in medicinal chemistry. The benzyloxy carbonyl (Boc) group is commonly employed as a protecting group in peptide synthesis, ensuring stability during subsequent chemical modifications. Simultaneously, the 4-chlorophenyl moiety introduces electronic and steric influences that can modulate the compound's interactions with biological targets. This combination makes it a promising candidate for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring piperidine derivatives for their potential applications in treating neurological disorders, such as Alzheimer's disease, Parkinson's disease, and depression. The piperidine core is known to enhance binding affinity to certain neurotransmitter receptors, which has spurred extensive research into optimizing its pharmacokinetic and pharmacodynamic profiles. The compound 1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid represents an advanced scaffold that could be further modified to develop next-generation neuromodulators.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural motif to create derivatives with enhanced solubility, bioavailability, and target specificity. For instance, modifications at the 3-position of the piperidine ring have been shown to influence metabolic stability and receptor selectivity. Such fine-tuning strategies are critical for advancing drug candidates from preclinical stages to clinical trials.

The chemical synthesis of 1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid involves multi-step reactions that require precise control over reaction conditions. Key synthetic pathways include nucleophilic substitution, cyclization, and protection-deprotection steps to achieve the desired functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the 4-chlorophenyl substituent efficiently. These synthetic methodologies highlight the compound's significance in industrial-scale production and academic research.

From a pharmacological perspective, preliminary studies on 1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid have revealed intriguing biological activities. In vitro assays have demonstrated its potential as an antagonist or partial agonist at various receptor targets, including serotonin receptors (5-HT1A, 5-HT2A) and dopamine receptors (D2). These findings align with the broader goal of developing small-molecule modulators that can interact selectively with neurological pathways implicated in mood disorders and cognitive dysfunction.

The compound's structural similarity to known pharmacologically active agents also underscores its relevance in drug development pipelines. By comparing its properties with established drugs, researchers can gain insights into structure-activity relationships (SARs), which are essential for optimizing lead compounds. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been utilized to predict how 1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid might bind to biological targets at an atomic level.

Recent advancements in biocatalysis have opened new avenues for producing this compound more sustainably. Enzymatic methods offer high selectivity and mild reaction conditions compared to traditional chemical synthesis. For example, transaminase-catalyzed reactions have been explored for introducing chiral centers into piperidine derivatives efficiently. Such green chemistry approaches not only improve yield but also reduce environmental impact, aligning with global efforts toward sustainable pharmaceutical manufacturing.

The role of 1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly investing in libraries of novel heterocyclic compounds to screen for new drug candidates. This compound serves as a cornerstone molecule that can be diversified through combinatorial chemistry platforms or high-throughput screening (HTS) campaigns.

In conclusion,1-(benzyloxy)carbonyl-3-(4-chlorophenyl)piperidine-4-carboxylic acid (CAS No. 2580214-50-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural attributes make it an attractive scaffold for designing innovative therapeutic agents targeting neurological disorders. As research progresses, further exploration of its derivatives will likely uncover novel pharmacological effects that could revolutionize treatment strategies for various diseases.